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Compound of Interest

Compound Name: D-Lactic acid

Cat. No.: B555980 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling D-Lactic acid, including detailed personal protective equipment (PPE) protocols,

operational procedures, and disposal plans to foster a culture of safety and build unwavering

trust in laboratory practices.

D-Lactic acid is a corrosive chemical that can cause severe skin and eye damage upon

contact, as well as irritation to the respiratory tract.[1][2] Adherence to proper safety protocols is

crucial to mitigate these risks.

Personal Protective Equipment (PPE)
The first line of defense when handling D-Lactic acid is the correct use of PPE. The following

table summarizes the required and recommended equipment.
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PPE Category Minimum Requirement
Recommended for High-
Concentration or Large-
Volume Work

Eye Protection Tightly fitting safety goggles.[3]
Face shield worn over safety

goggles.[4][5][6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[7]

Double-gloving or wearing

heavy-duty butyl rubber

gloves.[4][5]

Body Protection
A lab coat or chemical-

resistant apron.[7]

Chemical-resistant coveralls.

[8]

Footwear Closed-toe shoes.[4] Chemical-resistant boots.[8]

Respiratory
Work in a well-ventilated area

or under a fume hood.[7]

For large spills or poor

ventilation, a full-face

respirator with acid gas

cartridges.[5]

Operational Procedures
A systematic approach to handling D-Lactic acid minimizes the risk of exposure and ensures a

safe workflow.

Preparation and Handling:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read the SDS

for D-Lactic acid.[1][2][9][10]

Ensure Proper Ventilation: Always handle D-Lactic acid in a well-ventilated area. A fume

hood is strongly recommended, especially when working with larger quantities or heated

solutions.[7]

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Inspect Containers: Check for any signs of damage or leaks before moving or opening

containers.
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Dispensing: When transferring D-Lactic acid, do so carefully to avoid splashes. Use

appropriate tools such as a pipette or a funnel.

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, holding

the eyelids open.[1][10] Seek immediate medical attention.[1][10]

Skin Contact: Remove contaminated clothing and immediately flush the affected skin with

large amounts of water for at least 15 minutes.[1] Seek medical attention if irritation persists.

[10]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink 2-4 glasses of

water or milk.[1] Seek immediate medical attention.[1]

Spill and Disposal Plan
Prompt and correct action is critical in the event of a D-Lactic acid spill.

Spill Response:

Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Increase ventilation to the area.

Contain: Use an inert absorbent material like vermiculite, sand, or earth to contain the spill.

[7][11] Do not use combustible materials.

Neutralize (for large spills): For larger spills, cautiously neutralize the acid with a weak base

such as sodium bicarbonate.[7]

Collect: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste.[3][11]

Decontaminate: Clean the spill area with water.
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Waste Disposal:

All waste containing D-Lactic acid, including contaminated absorbent materials and empty

containers, must be disposed of as hazardous waste.[3][12]

Follow all local, regional, and national regulations for hazardous waste disposal.[2][10]

Contact your institution's environmental health and safety department for specific guidance.
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D-Lactic Acid Handling Workflow
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A flowchart illustrating the key stages and decision points for safely handling D-Lactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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